Cas no 2171733-18-7 (2-cyclobutyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid)

• Product Name: 2-cyclobutyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid
• CAS No: 2171733-18-7
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6518540
• PubChem ID: 165568607
• Update Time: 2025-05-20

2-cyclobutyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid
• 2-cyclobutyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]acetic acid
• EN300-1523003
• 2171733-18-7

• Inchi： 1S/C24H26N2O5/c27-21(26-22(23(28)29)15-6-5-7-15)12-13-25-24(30)31-14-20-18-10-3-1-8-16(18)17-9-2-4-11-19(17)20/h1-4,8-11,15,20,22H,5-7,12-14H2,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： WZRAEECUEIMIFC-UHFFFAOYSA-N
• SMILES： OC(C(C1CCC1)NC(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclobutyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid

2-Cyclobutyl-2-3-({(9H-Fluoren-9-yl)Methoxycarbonyl}Amino)Propanamidoacetic Acid: A Comprehensive Overview

The compound with CAS No. 2171733-18-7, known as 2-cyclobutyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid, is a highly specialized amino acid derivative. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and drug discovery due to its unique structural features and potential applications. The molecule incorporates a cyclobutyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amino acid backbone, making it a versatile building block for peptide synthesis and drug development.

Recent advancements in peptide chemistry have highlighted the importance of using well-defined protecting groups like Fmoc to ensure precise control over peptide assembly. The Fmoc group, which is widely used in solid-phase peptide synthesis (SPPS), plays a critical role in preventing unwanted side reactions during the synthesis process. In the case of 2-cyclobutyl amino acid derivatives, the Fmoc group not only enhances the stability of the intermediate products but also facilitates the incorporation of complex side chains into peptide sequences. This has led to its widespread adoption in the development of bioactive peptides and protein mimetics.

One of the most intriguing aspects of this compound is its potential application in targeted drug delivery systems. Researchers have explored the use of cyclobutane-containing amino acids to design peptides with enhanced stability and bioavailability. The cyclobutyl group introduces strain into the molecule, which can be exploited to create more rigid and specific binding motifs for therapeutic targets. For instance, studies have demonstrated that incorporating cyclobutyl-substituted amino acids into peptide sequences can significantly improve their ability to bind to membrane proteins, making them promising candidates for treating conditions such as cancer and neurodegenerative diseases.

In addition to its role in peptide synthesis, this compound has also been investigated for its potential as a building block in medicinal chemistry. The combination of an Fmoc protecting group and a cyclobutyl substituent provides chemists with a versatile platform for exploring novel chemical space. Recent research has focused on using this compound to synthesize small-molecule inhibitors targeting key enzymes involved in metabolic disorders and infectious diseases. For example, derivatives of this compound have shown promise as inhibitors of kinases and proteases, which are critical therapeutic targets in oncology and virology.

The synthesis of 2-cyclobutyl amino acid derivatives typically involves multi-step processes that require meticulous control over stereochemistry and regioselectivity. One common approach involves the coupling of cyclobutane-containing alcohols with activated carboxylic acids under mild conditions. The use of Fmoc protection ensures that the amino group remains unreactive during these steps, allowing for selective modification of other functional groups. This level of control is essential for producing high-purity compounds suitable for biological testing.

From an analytical standpoint, this compound presents unique challenges due to its complex structure. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are often employed to confirm its identity and purity. Researchers have also developed novel chromatographic methods to separate and quantify this compound in complex mixtures, further advancing its utility in both academic and industrial settings.

In conclusion, 2-cyclobutyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid represents a cutting-edge tool in modern chemical biology. Its combination of functional groups makes it an invaluable asset for peptide synthesis, drug discovery, and medicinal chemistry research. As ongoing studies continue to uncover new applications for this compound, it is poised to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic agents.